Cas no 1779781-28-0 (2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine)

2-(1-Methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine is a heterocyclic amine derivative featuring a pyrazole core substituted with a pyridinyl group and an ethylamine side chain. This compound exhibits structural versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The pyridine and pyrazole moieties contribute to its potential as a ligand in coordination chemistry or as a building block for bioactive molecules. Its amine functionality allows for further derivatization, enhancing its utility in drug discovery and material science applications. The compound's stability and well-defined reactivity profile make it suitable for precise synthetic modifications under controlled conditions.
2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine structure
1779781-28-0 structure
Product Name:2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine
CAS No:1779781-28-0
MF:C11H14N4
MW:202.255661487579
CID:5718738
PubChem ID:84118029
Update Time:2025-10-29

2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine
    • 1779781-28-0
    • 2-(2-methyl-5-pyridin-4-ylpyrazol-3-yl)ethanamine
    • F2198-0685
    • AKOS023889019
    • Inchi: 1S/C11H14N4/c1-15-10(2-5-12)8-11(14-15)9-3-6-13-7-4-9/h3-4,6-8H,2,5,12H2,1H3
    • InChI Key: WSUSMDOMPUHTSC-UHFFFAOYSA-N
    • SMILES: N1(C)C(=CC(C2C=CN=CC=2)=N1)CCN

Computed Properties

  • Exact Mass: 202.121846464g/mol
  • Monoisotopic Mass: 202.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.7Ų

2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine Pricemore >>

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TRC
M164926-100mg
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$ 135.00 2022-06-04
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Additional information on 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine

Comprehensive Overview of 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 1779781-28-0)

The compound 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine, identified by its CAS No. 1779781-28-0, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive pyrazole-pyridine hybrid scaffold makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and G protein-coupled receptors (GPCRs), which are pivotal in treating various diseases, including cancer and inflammatory disorders.

One of the key features of 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine is its dual functionality, combining a pyridine ring with a pyrazole core. This combination enhances its binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies. The presence of the amine group further allows for derivatization, enabling the development of novel analogs with improved pharmacokinetic properties. Recent studies have highlighted its role in the design of selective kinase inhibitors, a hot topic in precision medicine.

In the context of current research trends, CAS No. 1779781-28-0 is often discussed alongside fragment-based drug design (FBDD) and high-throughput screening (HTS). These methodologies are widely used to identify lead compounds, and the structural versatility of this molecule makes it an ideal fragment for library development. Additionally, its low molecular weight and favorable logP value align with the Lipinski's Rule of Five, a critical criterion for drug-likeness. This has led to its inclusion in virtual screening campaigns aimed at discovering new therapeutics for neurodegenerative diseases and metabolic syndromes.

The synthesis of 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine typically involves multistep organic reactions, including cyclocondensation and reductive amination. These processes are optimized to achieve high yields and purity, which are essential for pharmaceutical applications. Recent advancements in green chemistry have also explored eco-friendly synthetic routes, addressing the growing demand for sustainable practices in the chemical industry. This aligns with the broader societal focus on environmentally friendly manufacturing and reducing carbon footprints.

From a commercial perspective, CAS No. 1779781-28-0 is available through specialized chemical suppliers, often listed under its IUPAC name or product code. Its pricing and availability are influenced by factors such as scale of production and purity requirements. Researchers frequently search for custom synthesis services and bulk procurement options, reflecting the compound's growing demand in academic and industrial labs. Moreover, its inclusion in compound libraries for drug discovery platforms underscores its relevance in modern pharmacology.

In summary, 2-(1-methyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 1779781-28-0) represents a versatile and pharmacologically significant molecule. Its unique structure, combined with its potential applications in drug discovery and medicinal chemistry, positions it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the development of next-generation therapeutics.

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